Cas no 69064-38-6 (3-(5-nitrofuran-2-yl)prop-2-en-1-ol)

3-(5-nitrofuran-2-yl)prop-2-en-1-ol structure
69064-38-6 structure
Product Name:3-(5-nitrofuran-2-yl)prop-2-en-1-ol
CAS No:69064-38-6
MF:C7H7NO4
MW:169.134782075882
CID:973011
PubChem ID:14459400
Update Time:2025-04-19

3-(5-nitrofuran-2-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(5-Nitro-2-furyl)-2-propen-1-ol
    • 3-(5-nitrofuran-2-yl)prop-2-en-1-ol
    • 69064-38-6
    • AKOS006275302
    • EN300-1857586
    • (E)-3-(5-nitrofuran-2-yl)prop-2-en-1-ol
    • Inchi: 1S/C7H7NO4/c9-5-1-2-6-3-4-7(12-6)8(10)11/h1-4,9H,5H2/b2-1+
    • InChI Key: JZYGBCSCBHBXAA-OWOJBTEDSA-N
    • SMILES: O1C(=CC=C1/C=C/CO)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 169.037508
  • Monoisotopic Mass: 169.037508
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 79.2

Experimental Properties

  • Density: 1.38
  • Boiling Point: 325.1°C at 760 mmHg
  • Flash Point: 150.4°C
  • Refractive Index: 1.61

3-(5-nitrofuran-2-yl)prop-2-en-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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